Cas no 475502-13-7 (2-Acetamido-4-O-(2-acetamido-2-deoxy-b-D-glucopyranosyl)-1,6-di-O-N-acetyl-a-D-muramic Acid)

• Product Name: 2-Acetamido-4-O-(2-acetamido-2-deoxy-b-D-glucopyranosyl)-1,6-di-O-N-acetyl-a-D-muramic Acid
• CAS No: 475502-13-7
• MF: C₂₉H₄₂N₂O₁₈
• MW: 706.64639043808
• CID: 1064233
• PubChem ID: 71312713
• Update Time: 2025-04-20

2-Acetamido-4-O-(2-acetamido-2-deoxy-b-D-glucopyranosyl)-1,6-di-O-N-acetyl-a-D-muramic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-4-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-1,6-di-O-N-acetyl-α-D-muramic Acid
• (2R)-2-[(2R,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-2-acetyloxy-6-(acetyloxymethyl)oxan-4-yl]oxypropanoic acid
• 2-ACETAMIDO-4-O-(2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSL)-1,6-DI-O-N-ACETYL-A-D-MURAMIC ACID
• GlcNAc-1--4-MurNAc(OAc)5
• GlcNAc-1-β-4-MurNAc(OAc)5
• 2-Acetamido-4-O-(2-acetamido-2-deoxy-Beta-D-glucopyranosyl)-1,6-di-O-N-acetyl-Alpha-D-muramic Acid
• A-4-MurNAc(OAc)5
• A-D-glucopyranosyl]-
• A-D-muramic Acid
• A-Muramic Acid1,6-Diacetate
• GlcNAc-1-
• (R)-2-(((2R,3R,4R,5S,6R)-3-Acetamido-5-(((2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-acetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-4-yl)oxy)propanoic acid
• DTXSID50746906
• 2-Acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl)-1,6-di-O-acetyl-3-O-[(1R)-1-carboxyethyl]-2-deoxy-alpha-D-glucopyranose
• 475502-13-7
• 2-Acetamido-4-O-(2-acetamido-2-deoxy-?-D-glucopyranosyl)-1,6-di-O-N-acetyl-?-D-muramic Acid
• 2-Acetamido-4-O-(2-acetamido-2-deoxy-?-D-glucopyranosyl)-1,6-di-O-N-acetyl-beta-D-muramic Acid
• GlcNAc-1- beta -4-MurNAc(OAc)5
• 2-Acetamido-4-O-(2-acetamido-2-deoxy-b-D-glucopyranosyl)-1,6-di-O-N-acetyl-a-D-muramic Acid

• Inchi： 1S/C29H42N2O18/c1-11(27(39)40)43-25-21(30-12(2)32)28(46-18(8)38)47-20(10-42-15(5)35)24(25)49-29-22(31-13(3)33)26(45-17(7)37)23(44-16(6)36)19(48-29)9-41-14(4)34/h11,19-26,28-29H,9-10H2,1-8H3,(H,30,32)(H,31,33)(H,39,40)/t11-,19-,20-,21-,22-,23-,24-,25-,26-,28+,29+/m1/s1
• InChI Key： BMIXNBQSCFEDBZ-DZMJHXHTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1O[C@@H](C(=O)O)C)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 706.24300
• Monoisotopic Mass: 706.24326249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 49
• Rotatable Bond Count: 19
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 264Ų

Experimental Properties

• Melting Point: 167-170°C
• PSA: 270.90000
• LogP: -0.07760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives